Cas no 2227650-21-5 ((2S)-4-(5-methoxypyridin-2-yl)butan-2-ol)

• Product Name: (2S)-4-(5-methoxypyridin-2-yl)butan-2-ol
• CAS No: 2227650-21-5
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 5908629
• PubChem ID: 165756457
• Update Time: 2025-05-26

(2S)-4-(5-methoxypyridin-2-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(5-methoxypyridin-2-yl)butan-2-ol
• 2227650-21-5
• EN300-1814207

• Inchi： 1S/C10H15NO2/c1-8(12)3-4-9-5-6-10(13-2)7-11-9/h5-8,12H,3-4H2,1-2H3/t8-/m0/s1
• InChI Key： OFNYQBISHOABNM-QMMMGPOBSA-N
• SMILES： O[C@@H](C)CCC1C=CC(=CN=1)OC

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 42.4Ų

Additional information on (2S)-4-(5-methoxypyridin-2-yl)butan-2-ol

Compound Introduction: (2S)-4-(5-methoxypyridin-2-yl)butan-2-ol (CAS No. 2227650-21-5)

The compound (2S)-4-(5-methoxypyridin-2-yl)butan-2-ol, identified by the CAS number 2227650-21-5, represents a significant molecule in the realm of pharmaceutical chemistry and drug discovery. This chiral alcohol, featuring a butan-2-ol backbone substituted with a methoxypyridine moiety, has garnered attention due to its structural complexity and potential biological activity. The stereochemical configuration at the second carbon atom, specifically the (S) configuration, is crucial for its pharmacological properties and interactions with biological targets.

In recent years, the development of novel therapeutic agents has been heavily influenced by the integration of heterocyclic compounds into drug design. The presence of the 5-methoxypyridin-2-yl group in this molecule suggests a potential for interaction with various biological receptors and enzymes. Pyridine derivatives are well-documented for their role in medicinal chemistry, often serving as key structural elements in drugs targeting neurological disorders, inflammatory conditions, and infectious diseases. The methoxy group further modulates the electronic properties of the pyridine ring, enhancing its reactivity and binding affinity.

The (S)-configuration of the butan-2-ol moiety is particularly noteworthy, as chirality plays a pivotal role in determining the efficacy and safety of pharmaceutical compounds. Enantioselective synthesis methods have been employed to produce this compound with high enantiomeric purity, ensuring optimal pharmacological outcomes. Advanced techniques such as asymmetric hydrogenation and chiral resolution have enabled researchers to achieve the desired stereochemical integrity, which is critical for its intended applications.

Current research in medicinal chemistry has highlighted the importance of bioisosterism in drug design, where structural analogs are explored to improve pharmacokinetic profiles without compromising therapeutic efficacy. The substitution pattern in (2S)-4-(5-methoxypyridin-2-yl)butan-2-ol exemplifies this approach, where the methoxypyridine group may serve as a bioisostere for other nitrogen-containing heterocycles, thereby influencing metabolic stability and tissue distribution. Such modifications are essential for optimizing drug candidates for clinical translation.

The compound's potential applications extend to the development of kinase inhibitors, which are widely used in oncology and immunotherapy. The pyridine scaffold is frequently found in kinase inhibitors due to its ability to mimic ATP binding pockets and disrupt enzymatic activity. Additionally, the butan-2-ol group can be engineered to enhance solubility and oral bioavailability, critical factors for drug development. Preclinical studies have demonstrated that derivatives of this class exhibit promising antitumor effects by targeting specific signaling pathways involved in cancer progression.

Recent advancements in computational chemistry have accelerated the process of identifying lead compounds like (2S)-4-(5-methoxypyridin-2-yl)butan-2-ol. Molecular docking simulations and virtual screening have been employed to predict binding affinities and interactions with target proteins. These computational tools have complemented traditional high-throughput screening methods, enabling more efficient identification of pharmacologically active molecules. The integration of machine learning algorithms has further refined these processes, allowing for rapid optimization of molecular structures based on empirical data.

In vitro studies have begun to unravel the mechanistic aspects of this compound's interactions with biological targets. Initial findings suggest that it may modulate receptor activity through allosteric binding or competitive inhibition. The methoxypyridine group appears to be critical for establishing initial contact with the target protein, while the chiral alcohol moiety influences subsequent conformational changes that affect downstream signaling cascades. These insights are invaluable for designing next-generation derivatives with enhanced potency and selectivity.

The synthesis of complex molecules like (2S)-4-(5-methoxypyridin-2-yl)butan-2-ol requires meticulous attention to synthetic pathways that preserve stereochemical integrity throughout production. Multi-step synthetic routes often involve protecting group strategies to prevent unwanted side reactions and ensure high yields. Recent innovations in catalytic methods have also contributed to more sustainable synthesis processes, reducing waste and improving atom economy. These advancements align with global efforts to promote green chemistry principles in pharmaceutical manufacturing.

As interest in targeted therapies grows, compounds like this one are being evaluated for their potential in personalized medicine applications. Genetic variations can influence how patients respond to therapeutic agents, making it essential to develop drugs that can be tailored to individual needs. The structural features of (2S)-4-(5-methoxypyridin-2-yl)butan-2-ol make it a versatile scaffold for developing such personalized treatments. By fine-tuning its chemical properties, researchers can create analogs that exhibit optimized efficacy across diverse patient populations.

Future directions in research may explore novel delivery systems that enhance the bioavailability and targeted action of this compound. Nanotechnology-based delivery platforms have shown promise in improving drug delivery efficiency by protecting sensitive molecules from degradation and facilitating controlled release at target sites. Additionally, combination therapies involving multiple drugs acting on different pathways may amplify therapeutic effects while minimizing side effects—a strategy that could benefit patients suffering from complex diseases.